Cas no 1155584-86-3 (2-[methyl(oxan-4-yl)amino]benzoic acid)

• Product Name: 2-[methyl(oxan-4-yl)amino]benzoic acid
• CAS No: 1155584-86-3
• MF: C₁₃H₁₇NO₃
• MW: 235.28
• CID: 5073377
• Update Time: 2025-05-25

2-[methyl(oxan-4-yl)amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[methyl(oxan-4-yl)amino]benzoic acid

• Inchi： 1S/C13H17NO3/c1-14(10-6-8-17-9-7-10)12-5-3-2-4-11(12)13(15)16/h2-5,10H,6-9H2,1H3,(H,15,16)
• InChI Key： TXLLIKDUPSXRTA-UHFFFAOYSA-N
• SMILES： C1(N(C)C2=C(C=CC=C2)C(O)=O)CCOCC1

Additional information on 2-[methyl(oxan-4-yl)amino]benzoic acid

Professional Introduction to 2-[methyl(oxan-4-yl)amino]benzoic Acid (CAS No. 1155584-86-3)

2-[methyl(oxan-4-yl)amino]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1155584-86-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and therapeutic interventions. The compound features a benzoic acid backbone substituted with a methyl(oxan-4-yl)amino group, which imparts distinct chemical and biological characteristics that make it a subject of considerable interest among researchers.

The structural configuration of 2-[methyl(oxan-4-yl)amino]benzoic acid encompasses both aromatic and heterocyclic elements, which are known to contribute to its versatility in biological interactions. The benzoic acid moiety is a well-documented pharmacophore in medicinal chemistry, often associated with anti-inflammatory, analgesic, and antimicrobial properties. The introduction of the methyl(oxan-4-yl)amino group further modulates these properties, potentially enhancing binding affinity to biological targets and improving metabolic stability.

In recent years, the compound has been studied for its potential role in modulating various biological pathways. Research indicates that derivatives of benzoic acid with similar substituents may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. The presence of the oxan-4-yl group, a cyclic ether moiety, is particularly noteworthy as it can influence the compound's solubility and bioavailability, making it a promising candidate for oral or injectable formulations.

Moreover, the chemical stability of 2-[methyl(oxan-4-yl)amino]benzoic acid under different conditions has been a focus of investigation. Studies have demonstrated that this compound exhibits good stability in aqueous solutions at neutral pH, suggesting its suitability for formulation in liquid pharmaceutical products. Additionally, preliminary data suggest that it maintains structural integrity under standard storage conditions, making it a reliable intermediate for further synthetic applications.

The synthesis of 2-[methyl(oxan-4-yl)amino]benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the oxan-4-yl group via cyclization reactions and subsequent introduction of the amino substituent through nucleophilic aromatic substitution or other suitable methods. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes, aligning with the growing emphasis on green chemistry principles.

From a pharmacological perspective, 2-[methyl(oxan-4-yl)amino]benzoic acid has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with biological targets suggests applications in treating conditions such as arthritis, where inhibition of inflammatory pathways is crucial. Additionally, its structural similarity to known bioactive molecules may facilitate further derivatization to enhance specific pharmacological profiles.

The compound's potential extends beyond traditional pharmaceutical applications. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique structural features could contribute to the development of novel pesticides or industrial additives. The versatility of 2-[methyl(oxan-4-yl)amino]benzoic acid makes it a valuable building block for synthetic chemists aiming to develop innovative solutions across multiple industries.

Regulatory considerations are an essential aspect of any new chemical entity. While 2-[methyl(oxan-4-yl)amino]benzoic acid is not currently classified as a controlled substance or hazardous material, compliance with safety and environmental regulations remains paramount during its handling, synthesis, and disposal. Manufacturers must adhere to Good Manufacturing Practices (GMP) and ensure proper waste management protocols to mitigate any potential risks associated with its production and use.

Future research directions for 2-[methyl(oxan-4-yl)amino]benzoic acid include exploring its mechanism of action in greater detail and evaluating its efficacy in clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into tangible therapeutic benefits for patients worldwide. As our understanding of biological systems continues to evolve, compounds like this one hold the potential to address unmet medical needs through innovative drug design strategies.

In conclusion, 2-[methyl(oxan-4-yl)amino]benzoic acid (CAS No. 1155584-86-3) represents a significant advancement in pharmaceutical chemistry with diverse applications across medicine and industry. Its unique structure, combined with promising preclinical results, positions it as a compound worthy of continued investigation and development. By leveraging cutting-edge synthetic methodologies and collaborative research initiatives, the full potential of this molecule is likely to be realized in the coming years.